Cas no 885588-18-1 (4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-)

4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- structure
885588-18-1 structure
Product Name:4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
CAS No:885588-18-1
MF:C12H8FNO2
MW:217.195826530457
MDL:MFCD14701986
CID:1925720
PubChem ID:46314950
Update Time:2025-04-21

4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
    • 5-fluoro-2-phenylisonicotinic acid
    • 5-fluoro-2-phenylpyridine-4-carboxylic acid
    • OOVWGFDCKALLFP-UHFFFAOYSA-N
    • 885588-18-1
    • SCHEMBL2026675
    • 5-Fluoro-2-phenyl-4-pyridinecarboxylic acid
    • A1-35690
    • DTXSID501262602
    • MDL: MFCD14701986
    • Inchi: 1S/C12H8FNO2/c13-10-7-14-11(6-9(10)12(15)16)8-4-2-1-3-5-8/h1-7H,(H,15,16)
    • InChI Key: OOVWGFDCKALLFP-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1C(=O)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 217.05390666Da
  • Monoisotopic Mass: 217.05390666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2Ų

4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Pricemore >>

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